3-Chloro-2-methyl-5-nitrobenzoic acid

• IUPAC Name: 3-chloro-2-methyl-5-nitrobenzoic acid
• InChI: InChI=1S/C8H6ClNO4/c1-4-6(8(11)12)2-5(10(13)14)3-7(4)9/h2-3H,1H3,(H,11,12)
• InChI Key: SSIJDUSQILUHCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)[N+](=O)[O-])C(=O)O
• Molecular Formula: C8H6ClNO4
• Molecular Weight: 215.59 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves nitration processes. For instance, a new and environmentally friendly nitration process of methyl 3-methylbenzoate by mixtures of HNO3/Ac2O for the synthesis of 5-methyl-2-nitrobenzoic acid has been developed. The key process is the nitration of methyl 3-methylbenzoate.

Molecular Structure Analysis

The molecular structure of nitro compounds like “3-Chloro-2-methyl-5-nitrobenzoic acid” typically includes a nitro group, -NO2, which is a hybrid of two equivalent resonance structures. The hybrid structure has a full positive charge on nitrogen and a half-negative charge on each oxygen.

Chemical Reactions Analysis

Nitro compounds can undergo various reactions. For example, 2-Chloro-5-nitrobenzoic acid undergoes microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives.

Physical And Chemical Properties Analysis

Nitro compounds have high dipole moments, which fall between 3.5 D and 4.0 D, depending on the nature of R. The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight.

Scientific Research Applications

Synthesis and Materials Science

Research has demonstrated the utility of chloro-nitrobenzoic acid derivatives in the synthesis of complex compounds and materials. For example, the synthesis of (5-Chloro-2-nitrobenzoato)bis(3-methyl-2-pyridylamine)silver(I) highlights the potential of similar compounds in preparing mononuclear silver(I) complexes, which are characterized by unique coordination geometry and show cytotoxic properties to both normal and carcinoma cells (Wang & Shi, 2011). Such complexes are of interest for their potential applications in medicinal chemistry and materials science.

Organic Synthesis

The role of similar nitrobenzoic acids as intermediates in organic synthesis is well-documented. A study on the synthesis of chlorantraniliprole, a widely used insecticide, employed 3-Methyl-2-nitrobenzoic acid as a starting material, showcasing the importance of such compounds in the synthesis of agrochemicals (Chen Yi-fen et al., 2010). This illustrates the broader applicability of 3-Chloro-2-methyl-5-nitrobenzoic acid in similar synthetic routes.

Luminescence Studies

The study of luminescent properties of materials derived from nitrobenzoic acids has been explored. For instance, 2-Chloro-5-nitrobenzoato complexes of Eu(III) and Tb(III) were shown to exhibit enhanced luminescence, with the study reporting the highest quantum yield of luminescence of Eu(III) sensitized by a nitrobenzoic acid derivative (Viswanathan & Bettencourt-Dias, 2006). This underscores the potential of 3-Chloro-2-methyl-5-nitrobenzoic acid in the development of luminescent materials and their applications in sensing, imaging, and display technologies.

Environmental Chemistry

Research on the environmental fate and transformations of chloro-nitrobenzoic acid derivatives provides insights into their behavior in ecosystems. A study focusing on the chlorination of 3-Methyl-4-nitrophenol, a derivative of fenitrothion, revealed the formation of Chloro-5-hydroxy-2-nitrobenzoic Acid, highlighting the environmental implications of such transformations (Takanashi et al., 2012). This research is crucial for understanding the persistence and potential environmental risks associated with the use of nitrobenzoic acid derivatives.

Safety And Hazards

Nitro compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The development of a more economic, green nitration process for the synthesis of nitrobenzoic acids is highly desirable. This could lead to more efficient and environmentally friendly methods for producing these compounds.